1. Home
  2. Product
  3. (2R,3R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylbutanoic acid
(2R,3R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylbutanoic acid (2R,3R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylbutanoic acid
Brand Name: Vulcanchem
CAS No.: 198493-85-5
VCID: VC21283409
InChI: InChI=1S/C15H21NO4/c1-10(11-8-6-5-7-9-11)12(13(17)18)16-14(19)20-15(2,3)4/h5-10,12H,1-4H3,(H,16,19)(H,17,18)/t10-,12-/m1/s1
SMILES: CC(C1=CC=CC=C1)C(C(=O)O)NC(=O)OC(C)(C)C
Molecular Formula: C15H21NO4
Molecular Weight: 279.33 g/mol

(2R,3R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylbutanoic acid

CAS No.: 198493-85-5

Cat. No.: VC21283409

Molecular Formula: C15H21NO4

Molecular Weight: 279.33 g/mol

* For research use only. Not for human or veterinary use.

(2R,3R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylbutanoic acid - 198493-85-5

Specification

CAS No. 198493-85-5
Molecular Formula C15H21NO4
Molecular Weight 279.33 g/mol
IUPAC Name (2R,3R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylbutanoic acid
Standard InChI InChI=1S/C15H21NO4/c1-10(11-8-6-5-7-9-11)12(13(17)18)16-14(19)20-15(2,3)4/h5-10,12H,1-4H3,(H,16,19)(H,17,18)/t10-,12-/m1/s1
Standard InChI Key XFSLNPBJZAPTMM-ZYHUDNBSSA-N
Isomeric SMILES C[C@H](C1=CC=CC=C1)[C@H](C(=O)O)NC(=O)OC(C)(C)C
SMILES CC(C1=CC=CC=C1)C(C(=O)O)NC(=O)OC(C)(C)C
Canonical SMILES CC(C1=CC=CC=C1)C(C(=O)O)NC(=O)OC(C)(C)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19